Cas no 1187169-53-4 (4-(2,6-Dichlorobenzoyl)-2-methylpyridine)

• Product Name: 4-(2,6-Dichlorobenzoyl)-2-methylpyridine
• CAS No: 1187169-53-4
• MF: C₁₃H₉Cl₂NO
• MW: 266.122661352158
• CID: 4684783
• Update Time: 2025-08-05

4-(2,6-Dichlorobenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-Dichlorobenzoyl)-2-methylpyridine
• (2,6-Dichlorophenyl)(2-methylpyridin-4-yl)methanone

• Inchi： 1S/C13H9Cl2NO/c1-8-7-9(5-6-16-8)13(17)12-10(14)3-2-4-11(12)15/h2-7H,1H3
• InChI Key： GOGFRPXHKHSVCY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C1C=CN=C(C)C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2,6-Dichlorobenzoyl)-2-methylpyridine

4-(2,6-Dichlorobenzoyl)-2-methylpyridine: A Comprehensive Overview

The compound with CAS No. 1187169-53-4, known as 4-(2,6-Dichlorobenzoyl)-2-methylpyridine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its synthesis, properties, applications, and the latest research findings related to this compound.

4-(2,6-Dichlorobenzoyl)-2-methylpyridine is an aromatic heterocyclic compound characterized by a pyridine ring substituted with a dichlorobenzoyl group at the 4-position and a methyl group at the 2-position. The presence of chlorine atoms on the benzoyl group introduces electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes it a valuable compound in various chemical reactions and applications.

Recent studies have highlighted the importance of 4-(2,6-Dichlorobenzoyl)-2-methylpyridine in drug discovery and development. Researchers have explored its potential as a lead compound for designing novel pharmaceutical agents. The compound's ability to interact with specific biological targets has been investigated in several preclinical studies, showing promising results in anti-inflammatory and anticancer assays.

In terms of synthesis, 4-(2,6-Dichlorobenzoyl)-2-methylpyridine is typically prepared through a Friedländer-type condensation reaction. This involves the reaction of 2-methylpyridine with 2,6-dichlorobenzoyl chloride in the presence of a base. The reaction conditions are optimized to ensure high yields and purity of the product. Recent advancements in catalytic methods have further improved the efficiency of this synthesis process.

The physical properties of 4-(2,6-Dichlorobenzoyl)-2-methylpyridine include a melting point of approximately 150°C and a solubility profile that makes it suitable for various chemical processes. Its spectroscopic data, including UV-Vis and NMR spectra, have been well-documented and are widely used for analytical purposes.

One of the most exciting developments involving 4-(2,6-Dichlorobenzoyl)-2-methylpyridine is its application in materials science. Researchers have explored its use as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties that make them ideal for gas storage, catalysis, and sensing applications.

In addition to its chemical applications, 4-(2,6-Dichlorobenzoyl)-2-methylpyridine has also been studied for its environmental impact. Recent toxicological studies have assessed its potential risks to aquatic life and human health. These studies have provided valuable insights into its safe handling and disposal practices.

Looking ahead, the future of 4-(2,6-Dichlorobenzoyl)-2-methylpyridine lies in its continued exploration across diverse fields. Ongoing research aims to uncover new synthetic pathways, enhance its bioavailability for pharmaceutical applications, and explore its role in green chemistry initiatives.

In conclusion, 4-(2,6-Dichlorobenzoyl)-2-methylpyridine is a versatile compound with immense potential across multiple disciplines. Its unique chemical properties and wide-ranging applications make it an essential molecule for researchers and industry professionals alike.